Cas no 443-12-9 (Ethyl 5-Fluoro-2-hydroxybenzoate)

Ethyl 5-Fluoro-2-hydroxybenzoate Properties

Names and Identifiers

• Benzoic acid,5-fluoro-2-hydroxy-, ethyl ester
• Ethyl 5-Fluoro-2-hydroxybenzoate
• 5-Fluor-2-hydroxy-benzoesaeure-aethylester
• 5-fluoro-2-hydroxy-benzoic acid ethyl ester
• 5-Fluor-salicylsaeure-aethylester
• ethyl 5-fluorosalicylate
• UBKHMRMAZCHHDV-UHFFFAOYSA-N
• 5-fluoro-2-hydroxybenzoic acid ethyl ester
• DTXSID80382492
• MFCD06204746
• FT-0738596
• 443-12-9
• TS-02565
• CS-0206505
• SCHEMBL3895996
• +Expand

• MDL： MFCD06204746
• InChIKey： UBKHMRMAZCHHDV-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9FO3/c1-2-13-9(12)7-5-6(10)3-4-8(7)11/h3-5,11H,2H2,1H3
• SMILES： CCOC(=O)C1=C(C=CC(=C1)F)O

Computed Properties

• Exact Mass: 184.05400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 184.054
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 1.70800
• PSA: 46.53000
• Refractive Index: 1.52
• Boiling Point: 145-147 ºC (60 Torr)
• Flash Point: 108.5±23.2 ºC,
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),
• Density: 1.257±0.06 g/cm3 (20 ºC 760 Torr),

Ethyl 5-Fluoro-2-hydroxybenzoate Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Irritant

Ethyl 5-Fluoro-2-hydroxybenzoate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%